Cas no 114443-64-0 (2-(3,5-Dinitrophenyl)acetonitrile)

• Product Name: 2-(3,5-Dinitrophenyl)acetonitrile
• CAS No: 114443-64-0
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 2092717
• PubChem ID: 66545391
• Update Time: 2025-05-19

2-(3,5-Dinitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dinitrophenyl)acetonitrile
• SCHEMBL15243639
• 114443-64-0
• AKOS015995540
• 3,5-Dinitrobenzyl cyanide

• Inchi： 1S/C8H5N3O4/c9-2-1-6-3-7(10(12)13)5-8(4-6)11(14)15/h3-5H,1H2
• InChI Key： KSBLQNRAZKRDRB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(CC#N)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.02800565Da
• Monoisotopic Mass: 207.02800565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(3,5-Dinitrophenyl)acetonitrile

Comprehensive Overview of 2-(3,5-Dinitrophenyl)acetonitrile (CAS No. 114443-64-0)

2-(3,5-Dinitrophenyl)acetonitrile (CAS No. 114443-64-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in research and industrial processes. This nitrile derivative, featuring a dinitrophenyl group, has garnered significant attention due to its role as a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by the presence of two nitro groups and a cyano functional group, makes it a valuable building block for the synthesis of more complex molecules. Researchers and chemists often explore its reactivity in nucleophilic substitution reactions and its potential in designing novel materials.

In recent years, the demand for high-purity nitrile compounds like 2-(3,5-Dinitrophenyl)acetonitrile has surged, driven by advancements in pharmaceuticals, agrochemicals, and material science. The compound’s ability to act as a precursor for heterocyclic frameworks aligns with the growing interest in sustainable chemistry and green synthesis. For instance, its applications in catalytic transformations and polymer modifications are frequently discussed in academic forums. Additionally, its stability under controlled conditions makes it a preferred choice for laboratories focusing on organic synthesis optimization.

One of the most searched questions related to this compound is: "What are the spectroscopic properties of 2-(3,5-Dinitrophenyl)acetonitrile?" Spectroscopic techniques such as NMR, IR, and mass spectrometry are commonly employed to characterize this compound. The nitro groups exhibit distinct absorption patterns in IR spectroscopy, while the cyano group’s signal is prominent in 13C-NMR spectra. These analytical insights are critical for quality control and research validation, especially in industries prioritizing molecular precision.

Another trending topic is the compound’s role in click chemistry and bioorthogonal reactions. With the rise of drug discovery technologies, 2-(3,5-Dinitrophenyl)acetonitrile has been explored as a linker or scaffold in medicinal chemistry. Its compatibility with Huisgen cycloaddition and other modular reactions highlights its potential in developing targeted therapeutics. This aligns with the broader industry shift toward personalized medicine and high-throughput screening.

From an industrial perspective, the synthesis and handling of 2-(3,5-Dinitrophenyl)acetonitrile require adherence to stringent safety protocols, though it is not classified as hazardous under standard regulations. Its crystalline form and solubility profiles are often optimized for large-scale production, addressing the needs of fine chemical manufacturers. Environmental considerations, such as waste minimization and solvent recovery, are also integral to its commercial viability, reflecting the sector’s emphasis on eco-friendly processes.

In summary, 2-(3,5-Dinitrophenyl)acetonitrile (CAS No. 114443-64-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from academic research to industrial-scale synthesis—underscore its importance in modern chemistry. As the scientific community continues to explore functionalized nitriles and their derivatives, this compound remains a focal point for advancements in molecular design and process chemistry.